6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid

• IUPAC Name: 6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8N2O3/c1-14-7-3-2-5-6(9(12)13)4-10-8(5)11-7/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key: YIFJBHAQLNGXJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=C1)C(=CN2)C(=O)O
• Molecular Formula: C9H8N2O3
• DSSTOX Substance ID: DTXSID301214883
• Molecular Weight: 192.17 g/mol
• CAS RN: 1190317-61-3

Description

“6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid” is a chemical compound with the CAS Number: 1699255-68-9. It is a powder at room temperature.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, including “6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid”, has been reported in scientific literature. These compounds have been synthesized as part of a strategy to develop potent inhibitors of the fibroblast growth factor receptor (FGFR).

Molecular Structure Analysis

The molecular weight of “6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid” is 192.17. The molecular structure can be viewed using Java or Javascript.

Physical And Chemical Properties Analysis

“6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid” is a powder at room temperature.

Scientific Research Applications

Application 1: Cancer Therapy

• Summary of the Application : 1H-pyrrolo[2,3-b]pyridine derivatives have been found to have potent activities against fibroblast growth factor receptors (FGFR1, 2, and 3), which play an essential role in various types of tumors. Therefore, targeting FGFRs represents an attractive strategy for cancer therapy.
• Methods of Application or Experimental Procedures : The research involved the design and synthesis of a series of 1H-pyrrolo[2,3-b]pyridine derivatives. Among them, compound 4h exhibited potent FGFR inhibitory activity.
• Results or Outcomes : Compound 4h inhibited breast cancer 4T1 cell proliferation and induced its apoptosis. In addition, 4h also significantly inhibited the migration and invasion of 4T1 cells.

Application 2: Antiviral Activity

• Summary of the Application : Pyridine-containing compounds, including pyrrolopyridine derivatives, have been found to have significant antiviral activities.
• Methods of Application or Experimental Procedures : The research involves the synthesis of a variety of pyridine derivatives and testing their antiviral activities.
• Results or Outcomes : The specific results or outcomes are not detailed in the source, but the general finding is that pyridine derivatives have shown promising antiviral activities.

Application 3: Antidiabetic Activity

• Summary of the Application : Certain compounds, potentially including 1H-pyrrolo[2,3-b]pyridine derivatives, have been found to reduce blood glucose levels, suggesting potential applications in the prevention and treatment of disorders involving elevated plasma blood glucose, such as hyperglycemia and diabetes.
• Methods of Application or Experimental Procedures : The research involves testing the efficacy of these compounds in reducing blood glucose levels.
• Results or Outcomes : The compounds were found to effectively reduce blood glucose levels, suggesting potential benefits for conditions such as type 1 diabetes, diabetes as a consequence of obesity, diabetic dyslipidemia, hypertriglyceridemia, insulin resistance, impaired glucose tolerance, hyperlipidemia, cardiovascular diseases, and hypertension.

Application 4: Antimicrobial Activity

• Summary of the Application : Pyrrolopyrazine derivatives, which include pyrrolopyridine derivatives, have been found to exhibit antimicrobial activities.
• Methods of Application or Experimental Procedures : The research involves the synthesis of a variety of pyrrolopyrazine derivatives and testing their antimicrobial activities.
• Results or Outcomes : The specific results or outcomes are not detailed in the source, but the general finding is that pyrrolopyrazine derivatives have shown promising antimicrobial activities.

Application 5: Anti-Inflammatory Activity

• Summary of the Application : Pyrrolopyrazine derivatives, which include pyrrolopyridine derivatives, have been found to exhibit anti-inflammatory activities.
• Methods of Application or Experimental Procedures : The research involves the synthesis of a variety of pyrrolopyrazine derivatives and testing their anti-inflammatory activities.
• Results or Outcomes : The specific results or outcomes are not detailed in the source, but the general finding is that pyrrolopyrazine derivatives have shown promising anti-inflammatory activities.

Safety And Hazards

The safety information available indicates that “6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid” is potentially harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

The research on 1H-pyrrolo[2,3-b]pyridine derivatives, including “6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid”, is ongoing, with the aim of developing a class of these derivatives targeting FGFR with development prospects. The compound with low molecular weight would be an appealing lead compound which was beneficial to the subsequent optimization.